![molecular formula C21H20O7 B2968221 (Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenoxy)acetate CAS No. 893380-81-9](/img/structure/B2968221.png)
(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenoxy)acetate
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Description
(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C21H20O7 and its molecular weight is 384.384. The purity is usually 95%.
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Scientific Research Applications
Fluoroionophores for Metal Detection
Research has developed a series of fluoroionophores from derivatives, focusing on their interactions with metal cations. These compounds have shown specificity in chelating Zn +2 ions in both organic and semi-aqueous solutions, demonstrating their potential in cellular metal staining using fluorescence methods. This suggests the utility of similar compounds in detecting and quantifying metal ions in biological and environmental samples (Hong et al., 2012).
Herbicidal Activity
The herbicidal effects of geometrical isomers of a related compound were evaluated, showing no significant difference in controlling broadleaf weeds. This indicates the potential agricultural applications of such molecules in developing effective herbicides that are tolerant to crops like soybeans (Hayashi & Kouji, 1990).
Antimicrobial Properties
A series of derivatives have been synthesized and tested for their antimicrobial activity. This demonstrates the compound's potential in contributing to new antimicrobial agents, highlighting the importance of structural modifications to enhance bioactivity (Pervaram et al., 2018).
Synthesis of Complex Molecules
The molecule has been used as a synthon in the synthesis of complex organic structures, such as terphenyls and pyran derivatives. These applications underscore its role in advancing synthetic organic chemistry, facilitating the creation of novel compounds with potential applications in materials science, pharmaceuticals, and chemical research (Ram & Goel, 1996).
Catalysis
It serves as a ligand in molybdenum(VI) complexes encapsulated in zeolite Y, demonstrating efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This application reveals its potential in sustainable and green chemistry, offering a pathway to more environmentally friendly chemical processes (Ghorbanloo & Maleki Alamooti, 2017).
Properties
IUPAC Name |
methyl 2-[4-[(Z)-(6-ethoxy-3-oxo-1-benzofuran-2-ylidene)methyl]-2-methoxyphenoxy]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O7/c1-4-26-14-6-7-15-17(11-14)28-19(21(15)23)10-13-5-8-16(18(9-13)24-2)27-12-20(22)25-3/h5-11H,4,12H2,1-3H3/b19-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFNOWHXIDZLSOM-GRSHGNNSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OCC(=O)OC)OC)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)OCC(=O)OC)OC)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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